Cas no 871338-89-5 (1-(3-Chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide)

1-(3-Chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide structure
871338-89-5 structure
Product Name:1-(3-Chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide
CAS No:871338-89-5
MF:C17H25ClN4O
MW:336.859602689743
CID:2138394
Update Time:2023-08-03

1-(3-Chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide
    • 1-(3-Chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide
    • Inchi: 1S/C17H25ClN4O/c1-21-8-5-14(6-9-21)20-17(23)16-12-19-7-10-22(16)15-4-2-3-13(18)11-15/h2-4,11,14,16,19H,5-10,12H2,1H3,(H,20,23)
    • InChI Key: OHIRPXMQOZVSBD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1CCNCC1C(NC1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 336.172
  • Monoisotopic Mass: 336.172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6
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